Cas no 1600075-40-8 (N-Methyl-5-(p-tolyl)thiaZol-2-amine)

• Product Name: N-Methyl-5-(p-tolyl)thiaZol-2-amine
• CAS No: 1600075-40-8
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 6793533
• PubChem ID: 116811922
• Update Time: 2025-06-12

N-Methyl-5-(p-tolyl)thiaZol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1600075-40-8
• N-Methyl-5-(p-tolyl)thiaZol-2-amine
• MFCD34757427

• Inchi： 1S/C11H12N2S/c1-8-3-5-9(6-4-8)10-7-13-11(12-2)14-10/h3-7H,1-2H3,(H,12,13)
• InChI Key： SVJXAFZJYJYCDU-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 204.07211956g/mol
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.2Ų

Additional information on N-Methyl-5-(p-tolyl)thiaZol-2-amine

Introduction to N-Methyl-5-(p-tolyl)thiazole-2-amine (CAS No. 1600075-40-8)

N-Methyl-5-(p-tolyl)thiazole-2-amine, a compound with the chemical identifier CAS No. 1600075-40-8, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the thiazole family, which is well-documented for its wide-ranging pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

The structural framework of N-Methyl-5-(p-tolyl)thiazole-2-amine consists of a thiazole ring substituted at the 5-position with a para-tolyl group and at the 2-position with an amine group that is further methylated. This specific arrangement of functional groups imparts distinct chemical and biological characteristics to the molecule. The presence of the methyl group at the 2-position enhances the basicity of the amine, making it a potential candidate for interactions with acidic pharmacophores in biological targets.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives as therapeutic agents. Thiazole core structures are prevalent in many bioactive molecules due to their ability to engage with various biological pathways. The compound N-Methyl-5-(p-tolyl)thiazole-2-amine represents an advanced scaffold that could be modified further to enhance its pharmacological profile. Its para-tolyl substituent at the 5-position of the thiazole ring may contribute to increased lipophilicity, which is often a desirable trait for drug candidates aiming to cross biological membranes.

One of the most compelling aspects of N-Methyl-5-(p-tolyl)thiazole-2-amine is its potential application in oncology research. Thiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The unique substitution pattern of this compound may allow it to interact with specific residues on target proteins, thereby modulating their activity. Preliminary computational studies suggest that it could be a potent inhibitor of certain tyrosine kinases, which are overexpressed in various types of cancer.

Furthermore, the compound's amine functionality makes it a versatile building block for further chemical modifications. Researchers can explore various derivatization strategies, such as introducing additional heterocycles or altering the substitution pattern on the thiazole ring, to optimize its biological activity. Such modifications could lead to the discovery of novel analogs with enhanced efficacy and reduced toxicity compared to existing therapies.

The synthesis of N-Methyl-5-(p-tolyl)thiazole-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as methylation and aromatic substitution. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to achieve regioselective modifications on the thiazole core.

In terms of pharmacokinetic properties, N-Methyl-5-(p-tolyl)thiazole-2-amine exhibits interesting characteristics that make it an attractive candidate for drug development. Studies indicate that it has moderate solubility in both water and organic solvents, which is favorable for formulation into various dosage forms. Additionally, preliminary metabolic stability assessments suggest that it can withstand typical enzymatic degradation processes in vivo, potentially leading to prolonged half-life and improved bioavailability.

The compound's potential therapeutic applications extend beyond oncology. Research is ongoing into its effects on inflammatory pathways and its ability to modulate immune responses. Thiazole derivatives have been reported to inhibit nitric oxide synthase (NOS) and cyclooxygenase (COX), enzymes central to inflammatory processes. By targeting these pathways, N-Methyl-5-(p-tolyl)thiazole-2-amine may offer relief in conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

Another area of interest is its antimicrobial potential. The structural features of this compound could enable it to disrupt bacterial cell membranes or interfere with essential metabolic processes. Given the growing concern over antibiotic resistance, novel antimicrobial agents like N-Methyl-5-(p-tolyl)thiazole-2-amine are urgently needed. Preliminary screenings have shown promising activity against certain bacterial strains, warranting further investigation into its mechanism of action.

The development of N-Methyl-5-(p-tolyl)thiazole-2-amine also aligns with current trends in drug discovery towards personalized medicine. By leveraging computational biology tools such as molecular docking and virtual screening, researchers can identify specific binding pockets on target proteins where this compound might exert its effects. This approach allows for rapid optimization of lead compounds based on structural complementarity and predicted interaction energies.

In conclusion, N-Methyl-5-(p-tolyl)thiazole-2-am ine (CAS No. 1600075 -40 -8) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it an excellent candidate for further exploration across multiple therapeutic areas . As our understanding of biological pathways continues to evolve , this derivative stands poised to contribute valuable insights into drug design . Continued studies will be essential in unlocking its full therapeutic promise . p >